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Compound of Interest

Compound Name: Zatosetron maleate

Cat. No.: B1682405

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis, chemical
structure, and mechanism of action of zatosetron maleate. The information is curated for
professionals in the fields of pharmaceutical research and drug development, presenting
detailed experimental protocols, quantitative data, and visual representations of key pathways.

Chemical Structure and Properties

Zatosetron is a potent and selective 5-HT3 receptor antagonist.[1] Its chemical structure is
characterized by a substituted benzofuran-7-carboxamide moiety linked to an endo-
tropanamine group. The maleate salt form enhances its stability and bioavailability.

IUPAC Name: endo-5-chloro-2,3-dihydro-2,2-dimethyl-N-(8-methyl-8-azabicyclo[3.2.1]oct-3-
yl)-7-benzofurancarboxamide (Z)-2-butenedioate[1]

Chemical Formula: C19H25CIN202 - C4H404

Molecular Weight: 464.95 g/mol
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Property Value Reference
CAS Number 123482-23-5 (maleate salt) [2]
) ) Not explicitly available in
Melting Point
search results.
- Not explicitly available in
Solubility

search results.

Synthesis of Zatosetron Maleate

The synthesis of zatosetron maleate is a multi-step process commencing from commercially
available starting materials. The key intermediates are 5-chloro-2,3-dihydro-2,2-
dimethylbenzofuran-7-carboxylic acid and endo-3-aminotropane. Several synthetic routes have
been reported, with a common pathway involving the initial, separate synthesis of these two
key fragments followed by their coupling and final salt formation.

Synthesis Pathway Overview
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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